Cas no 68900-05-0 (4-ethenyl-1H-Indole)

• Product Name: 4-ethenyl-1H-Indole
• CAS No: 68900-05-0
• MF: C₁₀H₉N
• MW: 143.185162305832
• MDL: MFCD12924207
• CID: 1116089
• PubChem ID: 12446592
• Update Time: 2025-04-23

4-ethenyl-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 4-ethenyl-1H-Indole
• 1H-Indole, 4-ethenyl-
• AKOS006353363
• EN300-387520
• SCHEMBL5437029
• 4-Vinyl-1H-indole
• IDNCPSOIKXCZNR-UHFFFAOYSA-N
• 68900-05-0
• SCHEMBL10257343
• AT29027

• MDL： MFCD12924207
• Inchi： 1S/C10H9N/c1-2-8-4-3-5-10-9(8)6-7-11-10/h2-7,11H,1H2
• InChI Key： IDNCPSOIKXCZNR-UHFFFAOYSA-N
• SMILES： N1C=CC2C(C=C)=CC=CC1=2

Computed Properties

• Exact Mass: 143.073499291g/mol
• Monoisotopic Mass: 143.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.8Ų

Additional information on 4-ethenyl-1H-Indole

Professional Introduction to 4-ethenyl-1H-indole (CAS No. 68900-05-0)

4-ethenyl-1H-indole, with the chemical name 1-vinylindole, is a heterocyclic organic compound belonging to the indole family. This compound, identified by its CAS number 68900-05-0, has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. The presence of a vinyl group at the 4-position of the indole ring imparts distinct reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and synthetic chemistry.

The indole core is a well-documented motif in natural products and bioactive molecules, with numerous examples exhibiting pharmaceutical relevance. Among these, derivatives of indole have been extensively studied for their roles in modulating biological pathways, particularly those involving neurotransmitter systems, immune responses, and cancer biology. The vinyl group in 4-ethenyl-1H-indole introduces electrophilic characteristics, enabling diverse chemical transformations such as cross-coupling reactions, which are pivotal in modern synthetic methodologies.

In recent years, the exploration of 4-ethenyl-1H-indole has been extended to its applications in medicinal chemistry. Researchers have leveraged its structural framework to develop novel compounds with therapeutic potential. For instance, studies have highlighted its utility as a precursor in synthesizing indole-based alkaloids and pharmacophores that target specific enzymatic or receptor interactions. The compound’s ability to undergo regioselective modifications has opened avenues for designing molecules with enhanced binding affinity and selectivity.

One of the most compelling aspects of 4-ethenyl-1H-indole is its role in the development of bioactive molecules with neurological effects. The indole scaffold is closely associated with serotonin and other neurotransmitters, making it a promising candidate for investigating central nervous system (CNS) disorders. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to neuroprotection and modulation of synaptic transmission. Furthermore, the vinyl moiety provides a handle for further functionalization, allowing chemists to tailor physicochemical properties such as solubility and metabolic stability.

The synthesis of 4-ethenyl-1H-indole (CAS No. 68900-05-0) typically involves multi-step organic transformations starting from readily available precursors like tryptophan or indole derivatives. Advanced synthetic strategies, including transition-metal-catalyzed reactions such as palladium-catalyzed cross-coupling, have been employed to construct the indole ring system efficiently. These methodologies align with current trends in sustainable chemistry, emphasizing atom economy and minimal waste generation.

From a computational chemistry perspective, the molecular structure of 4-ethenyl-1H-indole has been subjected to extensive modeling studies to elucidate its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic properties and potential hydrogen bonding capabilities, which are critical for drug-receptor binding. Such computational approaches complement experimental efforts by predicting pharmacokinetic parameters and optimizing lead structures before costly wet-lab synthesis.

The pharmacological profile of 4-ethenyl-1H-indole continues to be an area of active investigation. Researchers are particularly interested in its potential as an antimicrobial agent, given the increasing prevalence of drug-resistant pathogens. Preliminary screenings have shown that certain derivatives exhibit inhibitory effects on bacterial enzymes involved in vital metabolic pathways. This finding aligns with global efforts to discover novel antimicrobial agents capable of overcoming existing resistance mechanisms.

Another emerging application lies in the field of material science, where 4-ethenyl-1H-indole serves as a building block for organic semiconductors and optoelectronic materials. The conjugated system provided by the indole ring and vinyl group enables efficient charge transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. This interdisciplinary application underscores the versatility of indole derivatives beyond traditional pharmaceutical contexts.

The industrial production of 4-ethenyl-1H-indole (CAS No. 68900-05-0) is carefully managed to ensure high purity and yield standards required for research applications. Manufacturers adhere to Good Manufacturing Practices (GMP) where applicable, particularly when supplying compounds for clinical trials or commercial drug development. Quality control measures include spectroscopic analysis (NMR, IR), chromatographic techniques (HPLC), and mass spectrometry to confirm structural integrity and absence of impurities.

Future directions in the study of 4-ethenyl-1H-indole may explore its role in modulating inflammatory pathways and immunomodulatory therapies. Given the growing recognition of indoles as immunonutrients, compounds derived from this scaffold could offer novel strategies for treating chronic inflammatory diseases without significant side effects associated with conventional immunosuppressants.

In conclusion,4-ethenyl-1H-indole represents a structurally intriguing molecule with broad applications across pharmaceuticals, materials science, and computational biology. Its unique combination of reactivity and biological relevance positions it as a cornerstone compound for innovation in drug discovery programs aimed at addressing unmet medical needs.